Cas no 77976-34-2 ( )

• Product Name: &nbsp
• CAS No: 77976-34-2
• MF: C₅H₇N₅S
• MW: 169.207577943802
• CID: 983966
• PubChem ID: 3310410
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6,7-dihydro-4H-triazolo[4,5-d]pyrimidine-5-thione
• 1,6-dihydro-7-methyl-azapurine-2-thione
• 5H-1,3-Triazolo[4,5-d]pyrimidine-5-thione, 1,4,6,7-tetrahydro-1-methyl-
• AC1MNVIP
• NSC336374
• NSC-336374
• DTXSID00391329
• 77976-34-2
• 5H-1,2,3-Triazolo[4,5-d]pyrimidine-5-thione, 1,4,6, 7-tetrahydro-1-methyl-
• DS-005707
•  

• Inchi： 1S/C5H7N5S/c1-10-3-2-6-5(11)7-4(3)8-9-10/h2H2,1H3,(H2,6,7,11)
• InChI Key： YAVWXLQPRANNSR-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(CN1)N(C)N=N2

Computed Properties

• Exact Mass: 169.04241
• Monoisotopic Mass: 169.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.81
• Boiling Point: 339.7°C at 760 mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.91
• PSA: 54.77
• LogP: 0.08190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines